Cas no 154345-93-4 (2-phenyl-1-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylethan-1-amine)
2-phenyl-1-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylethan-1-amine Chemical and Physical Properties
Names and Identifiers
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- 1,2,4-Oxadiazole-5-methanamine, α-(phenylmethyl)-3-(4-pyridinyl)-
- 2-phenyl-1-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylethan-1-amine
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- MDL: MFCD09040389
- Inchi: 1S/C15H14N4O/c16-13(10-11-4-2-1-3-5-11)15-18-14(19-20-15)12-6-8-17-9-7-12/h1-9,13H,10,16H2
- InChI Key: DTFRQKCQMRBAHV-UHFFFAOYSA-N
- SMILES: C(C1ON=C(C2=CC=NC=C2)N=1)(N)CC1C=CC=CC=1
2-phenyl-1-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26728-0.05g |
2-phenyl-1-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine |
154345-93-4 | 0.05g |
$135.0 | 2023-09-11 | ||
| Enamine | EN300-26728-0.1g |
2-phenyl-1-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine |
154345-93-4 | 0.1g |
$202.0 | 2023-09-11 | ||
| Enamine | EN300-26728-0.25g |
2-phenyl-1-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine |
154345-93-4 | 0.25g |
$289.0 | 2023-09-11 | ||
| Enamine | EN300-26728-0.5g |
2-phenyl-1-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine |
154345-93-4 | 0.5g |
$480.0 | 2023-09-11 | ||
| Enamine | EN300-26728-1.0g |
2-phenyl-1-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine |
154345-93-4 | 1.0g |
$614.0 | 2023-02-14 | ||
| Enamine | EN300-26728-2.5g |
2-phenyl-1-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine |
154345-93-4 | 2.5g |
$1202.0 | 2023-09-11 | ||
| Enamine | EN300-26728-5.0g |
2-phenyl-1-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine |
154345-93-4 | 5.0g |
$1779.0 | 2023-02-14 | ||
| Enamine | EN300-26728-10.0g |
2-phenyl-1-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine |
154345-93-4 | 10.0g |
$2638.0 | 2023-02-14 | ||
| Enamine | EN300-26728-1g |
2-phenyl-1-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine |
154345-93-4 | 1g |
$614.0 | 2023-09-11 | ||
| Enamine | EN300-26728-5g |
2-phenyl-1-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine |
154345-93-4 | 5g |
$1779.0 | 2023-09-11 |
2-phenyl-1-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylethan-1-amine Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 2-phenyl-1-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylethan-1-amine
Introduction to 2-phenyl-1-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylethan-1-amine (CAS No. 154345-93-4)
2-phenyl-1-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylethan-1-amine, identified by its CAS number 154345-93-4, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of oxadiazole derivatives, which are known for their diverse biological activities and potential applications in drug development. The presence of multiple heterocyclic moieties, including a phenyl group and a pyridine ring, contributes to its unique chemical properties and functional versatility.
The molecular structure of 2-phenyl-1-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylethan-1-amine features an ethanamidine moiety linked to an oxadiazole ring, further substituted with a pyridine derivative at the 3-position. This arrangement creates a scaffold that is conducive to interactions with biological targets, making it a promising candidate for further exploration in medicinal chemistry. The compound's ability to engage with various enzymes and receptors has been a focal point in recent research efforts aimed at identifying novel therapeutic agents.
In the context of contemporary pharmaceutical research, oxadiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 2-(phenyl)-1-(3-(pyridin-4-yloxy))-1,2,4-triazole) has been engineered to optimize binding affinity and metabolic stability. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain kinases and proteases, which are critical targets in oncology and inflammatory diseases.
Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing next-generation therapeutics. The combination of a phenyl ring and a pyridine moiety in CAS No. 154345-93-4 enhances its solubility and bioavailability, key factors for successful drug candidates. Additionally, the oxadiazole core provides a rigid framework that can be modified to fine-tune pharmacokinetic profiles. These attributes make this compound an attractive scaffold for structure-based drug design.
One of the most compelling aspects of 2-(phenyl)-N-(3-(pyridin-4-yloxy))-1H-imidazo[1,5-a][1,2,4]triazole) is its potential application in addressing unmet medical needs. Current research indicates that derivatives of this class may possess mechanisms of action distinct from conventional drugs. For instance, studies have shown that certain oxadiazole-containing compounds can modulate signaling pathways involved in cell proliferation and apoptosis. This opens up avenues for developing treatments against conditions such as neurodegenerative diseases and autoimmune disorders.
The synthesis of CAS No. 154345-93-4 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the necessary functional groups while maintaining structural integrity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic system. These synthetic strategies not only enhance efficiency but also allow for scalable production, which is essential for clinical trials and commercialization.
In vitro and in vivo studies have begun to elucidate the pharmacological profile of 2-(phenyl)-N-(3-(pyridin-4-yloxy))-1H-imidazo[1,5-a][1,2,4]triazole). Initial findings suggest that it exhibits moderate affinity for certain protein targets without significant off-target effects. This selectivity is crucial for minimizing side effects and improving patient compliance. Furthermore, preliminary toxicology assessments indicate that the compound is well-tolerated at tested doses, paving the way for further preclinical development.
The integration of computational chemistry into drug discovery has accelerated the process of identifying promising candidates like CAS No. 15434593 44. Molecular docking simulations have been used to predict binding interactions between this compound and potential biological targets. These simulations not only guide experimental design but also provide insights into rational drug design strategies. By leveraging computational tools alongside traditional experimental approaches, researchers can efficiently explore the therapeutic potential of this molecule.
The pharmaceutical industry continues to invest heavily in developing innovative treatments based on heterocyclic compounds due to their proven efficacy and safety profiles. CAS No 15434593 44, with its unique structural features and demonstrated biological activity, represents a valuable addition to this growing portfolio. As research progresses, it is anticipated that derivatives of this class will emerge as viable therapeutic options for various human diseases.
In conclusion,2-(phenyl)-N-(3-(pyridin-4-yloxy))-1H-imidazo[1, 5-a][ 1, 2, 4]triazole) (CAS No. 154345 -93 -44) is a structurally intriguing compound with significant potential in medicinal chemistry. Its unique combination of chemical features positions it as a promising candidate for further development. With ongoing research aimed at optimizing its pharmacological properties,CAS No. 154345 -93 -44 holds promise as a future therapeutic agent capable of addressing complex medical challenges.
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